Cas no 2700-30-3 (N,N-bis(propan-2-yl)formamide)

• Product Name: N,N-bis(propan-2-yl)formamide
• CAS No: 2700-30-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD00008867
• CID: 84447
• PubChem ID: 87568128
• Update Time: 2025-06-09

N,N-bis(propan-2-yl)formamide Chemical and Physical Properties

Names and Identifiers

• N,N-bis(1-methylethyl)formamide
• N,N-Diisopropylformamide
• Diisopropylformamide
• N,N-di(propan-2-yl)formamide
• (i-Pr)2NCHO
• Formamide,N,N-bis(1-methylethyl)
• Formamide,N-diisopropyl
• N,N-bis(methylethyl)carboxamide
• N,N-diisopropyl carboxamide
• N,N-isopropylformamide
• N-Formyldiisopropylamine
• NSC 404524
• Formamide, N,N-bis(1-methylethyl)-
• UNBDDZDKBWPHAX-UHFFFAOYSA-N
• AK163259
• NSC404524
• Diisopropylformamide #
• Formamide,N-diisopropyl-
• n,n-diisopropyl-formamide
• Formamide, N,N-diisopropyl-
• formamide, bis(1-methylethyl)-
• Formamide,N-bis(1-methylethyl
• N,N-bis(propan-2-yl)formamide
• FT-0629492
• Formamide,N-bis(1-methylethyl)-
• BCP29820
• NSC-404524
• J-016645
• SY049850
• MFCD00008867
• InChI=1/C7H15NO/c1-6(2)8(5-9)7(3)4/h5-7H,1-4H
• EINECS 220-284-1
• AI3-18809
• DS-8032
• D1651
• NN-Di-iso-propylformamide
• NS00028244
• DTXSID30181492
• CS-W022907
• 2700-30-3
• SCHEMBL25307
• AKOS005206741
• F14797
• AMY3065
• N,N-Diisopropylformamide, 98%
• 5HT4KLE3HM
• N-Formyldiisopropylamine; NSC 404524; N,N-Bis(1-methylethyl)formamide; Diisopropylformamide

• MDL： MFCD00008867
• Inchi： 1S/C7H15NO/c1-6(2)8(5-9)7(3)4/h5-7H,1-4H3
• InChI Key： UNBDDZDKBWPHAX-UHFFFAOYSA-N
• SMILES： O=CN(C(C)C)C(C)C
• BRN： 1745406

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Light brown liquid
• Density: 0.89 g/mL at 25 °C(lit.)
• Melting Point: 10-11 °C (lit.)
• Boiling Point: 190°C(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.437(lit.)
• Solubility: Dissolution (83 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 20.31000
• LogP: 1.89750
• Solubility: Not available

N,N-bis(propan-2-yl)formamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H302+H312+H332
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23; S24/25
• RTECS：OO3500000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-bis(propan-2-yl)formamide

Recent Advances in the Study of N,N-bis(propan-2-yl)formamide (CAS: 2700-30-3) in Chemical and Biomedical Applications

N,N-bis(propan-2-yl)formamide (CAS: 2700-30-3) is a chemical compound that has garnered increasing attention in the fields of chemical synthesis and biomedical research due to its unique properties and potential applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, mechanisms of action, and potential therapeutic uses.

Recent literature indicates that N,N-bis(propan-2-yl)formamide has been explored as a solvent and reagent in organic synthesis, particularly in the formation of complex molecular structures. Its ability to act as a polar aprotic solvent makes it valuable in reactions requiring high solubility and stability. Additionally, studies have shown its potential in facilitating specific chemical transformations, such as the synthesis of amides and esters, which are crucial in pharmaceutical development.

In the biomedical realm, preliminary research suggests that N,N-bis(propan-2-yl)formamide may exhibit bioactive properties, including anti-inflammatory and antimicrobial effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could inhibit the growth of certain bacterial strains, opening avenues for its use in antibiotic development. Further investigations are underway to elucidate its mechanisms of action and optimize its efficacy.

Another significant area of research involves the compound's role in drug delivery systems. Due to its solubility and low toxicity profile, N,N-bis(propan-2-yl)formamide has been tested as a carrier for hydrophobic drugs, enhancing their bioavailability. Recent in vitro and in vivo studies have shown promising results, particularly in the delivery of anticancer agents, where improved drug uptake and reduced side effects were observed.

Despite these advancements, challenges remain in the widespread adoption of N,N-bis(propan-2-yl)formamide. Issues such as scalability of synthesis, long-term stability, and comprehensive toxicity assessments need to be addressed. Ongoing research is focused on optimizing synthetic routes and conducting rigorous preclinical evaluations to ensure safety and efficacy.

In conclusion, N,N-bis(propan-2-yl)formamide (CAS: 2700-30-3) represents a promising compound with diverse applications in chemical and biomedical research. Its dual role as a solvent and potential therapeutic agent underscores its versatility, but further studies are essential to fully realize its potential. This briefing underscores the importance of continued exploration and collaboration across disciplines to advance our understanding and utilization of this compound.